TVP1022
TVP1022
TVP1022 is the S-isomer of rasagiline, which is an anti-Parkinson drug, appears to have the same neuroprotective activity as the R-isomer, but is 1000-fold less active as an MAO-B inhibitor.
Brand Name:
Vulcanchem
CAS No.:
185517-74-2
VCID:
VC0003631
InChI:
InChI=1S/C12H13N/c1-2-9-13-12-8-7-10-5-3-4-6-11(10)12/h1,3-6,12-13H,7-9H2/t12-/m0/s1
SMILES:
C#CCNC1CCC2=CC=CC=C12
Molecular Formula:
C12H13N
Molecular Weight:
171.24
TVP1022
CAS No.: 185517-74-2
Inhibitors
VCID: VC0003631
Molecular Formula: C12H13N
Molecular Weight: 171.24
| CAS No. | 185517-74-2 |
|---|---|
| Product Name | TVP1022 |
| Molecular Formula | C12H13N |
| Molecular Weight | 171.24 |
| IUPAC Name | (1S)-N-prop-2-ynyl-2,3-dihydro-1H-inden-1-amine |
| Standard InChI | InChI=1S/C12H13N/c1-2-9-13-12-8-7-10-5-3-4-6-11(10)12/h1,3-6,12-13H,7-9H2/t12-/m0/s1 |
| SMILES | C#CCNC1CCC2=CC=CC=C12 |
| Description | TVP1022 is the S-isomer of rasagiline, which is an anti-Parkinson drug, appears to have the same neuroprotective activity as the R-isomer, but is 1000-fold less active as an MAO-B inhibitor. |
| Reference | [1]. Ertracht O, et al. The cardioprotective efficacy of TVP1022 in a rat model of ischaemia/reperfusion. Br J Pharmacol. 2011 Jun;163(4):755-69. [2]. Berdichevski A, et al. TVP1022 protects neonatal rat ventricular myocytes against doxorubicin-induced functional derangements. J Pharmacol Exp Ther. 2010 Feb;332(2):413-20. |
| PubChem Compound | 5289310 |
| Last Modified | Dec 23 2021 |
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